Cas no 956903-52-9 (2-[(4-Chloro-phenyl)-hydrazono]-propionic acid methyl ester)

• Product Name: 2-[(4-Chloro-phenyl)-hydrazono]-propionic acid methyl ester
• CAS No: 956903-52-9
• MF: C₁₀H₁₁ClN₂O₂
• MW: 226.659541368484
• MDL: MFCD22375186
• CID: 5560824
• Update Time: 2025-10-20

2-[(4-Chloro-phenyl)-hydrazono]-propionic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-[(4-Chloro-phenyl)-hydrazono]-propionic acid methyl ester
• Propanoic acid, 2-[2-(4-chlorophenyl)hydrazinylidene]-, methyl ester

• MDL： MFCD22375186
• Inchi： 1S/C10H11ClN2O2/c1-7(10(14)15-2)12-13-9-5-3-8(11)4-6-9/h3-6,13H,1-2H3
• InChI Key： LCRYMLJTJBKPSA-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(=NNC1=CC=C(Cl)C=C1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines

Additional information on 2-[(4-Chloro-phenyl)-hydrazono]-propionic acid methyl ester

2-[(4-Chloro-phenyl)-hydrazono]-propionic acid methyl ester: A Comprehensive Overview

The compound with CAS No. 956903-52-9, commonly referred to as 2-[(4-Chloro-phenyl)-hydrazono]-propionic acid methyl ester, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a hydrazone functional group with a methyl ester moiety, making it a subject of interest in both academic and industrial research.

Hydrazone derivatives like this compound have been extensively studied due to their versatile properties. Recent studies have highlighted their role in drug delivery systems, where they serve as carriers for bioactive molecules. The presence of the 4-chloro-phenyl group in the structure introduces electronic and steric effects that can influence the compound's reactivity and solubility. This makes it particularly useful in designing targeted drug delivery systems with enhanced bioavailability.

The methyl ester group in the molecule plays a crucial role in stabilizing the compound and enhancing its pharmacokinetic properties. Researchers have found that such ester groups can improve the absorption of drugs in the gastrointestinal tract, making them more effective when administered orally. Furthermore, the compound's ability to form stable complexes with metal ions has been explored in catalytic applications, where it serves as a ligand in transition metal complexes.

Recent advancements in computational chemistry have allowed for a deeper understanding of the molecular interactions within this compound. Quantum mechanical studies have revealed that the hydrazone group exhibits significant conjugation, which enhances its electronic properties. This conjugation not only affects the compound's stability but also influences its ability to act as a reducing agent in various chemical reactions.

In terms of synthesis, 2-[(4-Chloro-phenyl)-hydrazono]-propionic acid methyl ester is typically prepared through a condensation reaction between hydrazine derivatives and carbonyl compounds. The reaction conditions, such as temperature and pH, play a critical role in determining the yield and purity of the final product. Optimization of these parameters has been a focus of recent research efforts to scale up production for industrial applications.

The compound's applications extend beyond pharmaceuticals into materials science. Its ability to form self-assembled monolayers has been leveraged in creating advanced materials for sensors and electronic devices. These materials exhibit superior sensitivity and selectivity, making them ideal for detecting trace amounts of analytes in complex environments.

From an environmental perspective, the biodegradability of 2-[(4-Chloro-phenyl)-hydrazono]-propionic acid methyl ester has been a topic of interest. Studies indicate that under specific conditions, the compound can undergo enzymatic degradation, reducing its environmental footprint. This property is crucial for ensuring sustainable practices in its production and use.

In conclusion, 2-[(4-Chloro-phenyl)-hydrazono]-propionic acid methyl ester (CAS No. 956903-52-9) is a multifaceted compound with promising applications across diverse fields. Its unique structure and functional groups make it an invaluable tool in drug design, catalysis, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.